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Introduction
The study of amine-borane complexes, a cornerstone of modern organoboron chemistry,

originated in the early 20th century with the pioneering work of Alfred Stock, followed by the

seminal discoveries of Hermann Irving Schlesinger and Anton B. Burg. These early

investigations laid the groundwork for the synthesis, characterization, and understanding of the

unique dative bond between nitrogen and boron. This technical guide delves into the

foundational research on amine-borane complexes, presenting the core findings, experimental

methodologies, and quantitative data from these pioneering studies. The information is

structured to provide researchers, scientists, and drug development professionals with a

comprehensive understanding of the origins of this important class of compounds.

Early Synthesis and Characterization of Amine-
Borane Adducts
The first definitive evidence for the existence of a simple amine-borane adduct was presented

in a landmark 1937 paper by A. B. Burg and H. I. Schlesinger. Their work on the hydrides of

boron led to the synthesis and characterization of trimethylamine-borane, (CH₃)₃N·BH₃.[1] This

discovery was a direct result of their investigations into the transient nature of borine (BH₃) and

its ability to form coordination compounds.[1]
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A subsequent paper by Schlesinger and Burg in 1938 further elaborated on the structure of the

diammoniate of diborane, which was crucial in understanding the interaction between ammonia

and diborane, leading to the formation of what is now understood as an ionic compound,

[H₂B(NH₃)₂]⁺[BH₄]⁻.[2][3]

Key Early Syntheses
The initial syntheses of amine-borane complexes were primarily achieved through the direct

reaction of diborane (B₂H₆) with the corresponding amine. These reactions were typically

carried out at low temperatures due to the high reactivity and volatility of diborane.

Table 1: Summary of Early Syntheses of Amine-Borane Complexes

Amine-Borane
Complex

Precursors
Reaction
Conditions

Reported Yield Reference

Trimethylamine-

borane

Diborane,

Trimethylamine
Low temperature

Not explicitly

stated
[1]

Ammonia-borane

(from

diammoniate of

diborane)

Diborane,

Ammonia
Low temperature

Not explicitly

stated
[2]

Experimental Protocols from Foundational Studies
The experimental techniques of the 1930s and 1940s were foundational and often involved

meticulous handling of highly reactive and air-sensitive compounds.

Experimental Protocol 1: Synthesis of Trimethylamine-Borane (adapted from Burg and

Schlesinger, 1937)[1]

Apparatus: A high-vacuum apparatus was utilized to handle the gaseous reactants.

Reactants: Diborane (B₂H₆) and trimethylamine ((CH₃)₃N) were used as the primary

reactants.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/ja01269a020
https://edocs.tib.eu/files/e01dh16/871470993.pdf
https://pubs.acs.org/doi/10.1021/ja01284a002
https://pubs.acs.org/doi/10.1021/ja01269a020
https://pubs.acs.org/doi/10.1021/ja01284a002
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A measured amount of diborane gas was condensed into a reaction vessel cooled with

liquid nitrogen.

A stoichiometric amount of trimethylamine was then condensed into the same vessel.

The reaction mixture was allowed to warm slowly, during which the formation of a white

solid, trimethylamine-borane, was observed.

Purification: The product was purified by sublimation under high vacuum to remove any

unreacted starting materials or byproducts.

Experimental Protocol 2: Preparation of the Diammoniate of Diborane (adapted from

Schlesinger and Burg, 1938)[2]

Apparatus: A vacuum line was employed for the manipulation of gaseous ammonia and

diborane.

Reactants: An excess of ammonia (NH₃) was reacted with a known quantity of diborane

(B₂H₆).

Procedure:

Diborane was introduced into a reaction chamber containing condensed ammonia at low

temperatures.

The reaction proceeded to form a white, solid product, the diammoniate of diborane.

Analysis: The composition of the product was determined by measuring the vapor pressure

of the reactants and the volume of hydrogen evolved upon hydrolysis.

Quantitative Data from Early Research
The early characterization of amine-borane complexes relied on classical analytical methods

such as vapor pressure measurements, elemental analysis, and molecular weight

determinations.

Table 2: Physical and Chemical Properties of Early Amine-Borane Complexes
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Property
Trimethylamine-
borane

Diammoniate of
Diborane

Reference

Molecular Formula (CH₃)₃N·BH₃ B₂H₆·2NH₃ [1][2]

Melting Point 94°C
Decomposes on

heating
[4]

Boiling Point 171°C Not applicable [4]

Vapor Pressure Described as volatile Not explicitly stated [1]

Solubility

Soluble in many

organic solvents and

water

Soluble in liquid

ammonia
[2][4]

Logical Relationships and Experimental Workflows
The synthesis and reaction pathways of these early amine-borane complexes can be

visualized to better understand the logical flow of the experimental work.

Diborane Reactions

Amine-Borane Products

Diborane (B₂H₆)

Trimethylamine-borane
((CH₃)₃N·BH₃) + Trimethylamine

Diammoniate of Diborane
([H₂B(NH₃)₂]⁺[BH₄]⁻)

 + Ammonia

Trimethylamine
((CH₃)₃N)

Ammonia
(NH₃)

Click to download full resolution via product page

Caption: Early synthesis pathways of amine-borane complexes from diborane.
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The Emergence of Amine-Boranes as Reducing
Agents
Following the initial synthetic work, the utility of amine-borane complexes as reducing agents

began to be explored. The work of H.C. Brown and his collaborators in the mid-20th century

was instrumental in establishing amine-boranes as valuable reagents in organic synthesis.

These complexes offered a milder and more selective alternative to the highly reactive

diborane and alkali metal borohydrides.

Experimental Workflow for Reduction Reactions
The general workflow for utilizing amine-boranes in reduction reactions involves the activation

of the complex, often with a Lewis acid, followed by the introduction of the substrate to be

reduced.
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Caption: Generalized workflow for the reduction of organic substrates using amine-borane

complexes.

Conclusion
The early research on amine-borane complexes by pioneers such as Schlesinger and Burg laid

the critical foundation for a vast and diverse field of chemistry. Their meticulous experimental

work, conducted with the limited analytical tools of their time, successfully established the

synthesis and fundamental properties of these important compounds. This early knowledge
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paved the way for the development of amine-boranes as versatile reagents in organic

synthesis and, more recently, as promising materials for hydrogen storage and other advanced

applications. Understanding these foundational studies provides valuable context for

contemporary research and development in boron chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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